Cas no 33204-48-7 (Butanal, 2-methyl-, (2R)-)

• Product Name: Butanal, 2-methyl-, (2R)-
• CAS No: 33204-48-7
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 1460759
• PubChem ID: 6971248
• Update Time: 2025-04-20

Butanal, 2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-methyl-, (2R)-
• (2R)-(-)-2-methyl-1-butanal
• (A+/-)-2-methyl-butyraldehyde
• (R)-2-methylbutyraldehyde
• (2R)-2-methylbutanal
• (r)-2-methylbutanal
• 33204-48-7
• DTXSID90426270

• Inchi： 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
• InChI Key： BYGQBDHUGHBGMD-UHFFFAOYSA-N
• SMILES： CCC(C=O)C

Computed Properties

• Exact Mass: 86.0732
• Monoisotopic Mass: 86.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Short-chain aldehydes